Cas no 6054-30-4 (1-(1-butoxyethyl)-5-chloropyrimidine-2,4(1H,3H)-dione)

• Product Name: 1-(1-butoxyethyl)-5-chloropyrimidine-2,4(1H,3H)-dione
• CAS No: 6054-30-4
• MF: C₁₀H₁₅ClN₂O₃
• MW: 246.690701723099
• CID: 1620587
• PubChem ID: 3133608
• Update Time: 2025-04-21

1-(1-butoxyethyl)-5-chloropyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1-butoxyethyl)-5-chloropyrimidine-2,4(1H,3H)-dione
• 1-(1-butoxyethyl)-5-chloropyrimidine-2,4-dione
• BIM-0003958.P001
• CB05901
• AKOS000549787
• AJ-292/14122003
• STK995720
• 1-(1-butoxyethyl)-5-chloro-2,4(1H,3H)-pyrimidinedione
• SR-01000453428
• AKOS022089439
• CCG-108149
• SMSF0012573
• SR-01000453428-1
• 6054-30-4
• CBMicro_004042
• DTXSID10389656

• Inchi： 1S/C10H15ClN2O3/c1-3-4-5-16-7(2)13-6-8(11)9(14)12-10(13)15/h6-7H,3-5H2,1-2H3,(H,12,14,15)
• InChI Key： FXBDLZPRXMFFKM-UHFFFAOYSA-N
• SMILES： ClC1C(NC(N(C=1)C(C)OCCCC)=O)=O

Computed Properties

• Exact Mass: 246.07725
• Monoisotopic Mass: 246.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64